Cas no 1250921-74-4 (1-2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-ylethan-1-one)

• Product Name: 1-2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-ylethan-1-one
• CAS No: 1250921-74-4
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 4581797
• PubChem ID: 61058984
• Update Time: 2025-06-13

1-2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one
• Ethanone, 1-[2-(2-methoxyethyl)-4-methyl-5-thiazolyl]-
• 1-2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-ylethan-1-one

• Inchi： 1S/C9H13NO2S/c1-6-9(7(2)11)13-8(10-6)4-5-12-3/h4-5H2,1-3H3
• InChI Key： WBVOJSFFNUEFDW-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(CCOC)=NC=1C)C

Additional information on 1-2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-ylethan-1-one

Comprehensive Overview of 1-2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-ylethan-1-one (CAS No. 1250921-74-4)

The compound 1-2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-ylethan-1-one (CAS No. 1250921-74-4) is a specialized organic molecule featuring a thiazole core, a heterocyclic structure widely recognized for its significance in pharmaceutical and agrochemical applications. This compound, with its unique methoxyethyl and methyl substituents, has garnered attention in research circles due to its potential as a building block for bioactive molecules. Its molecular formula and structural complexity make it a subject of interest in drug discovery and material science.

In recent years, the demand for thiazole derivatives has surged, driven by their versatility in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The 1,3-thiazole ring, a key component of this molecule, is often explored in medicinal chemistry for its electron-rich nature and ability to interact with biological targets. Researchers are particularly intrigued by the 2-methoxyethyl side chain, which may enhance solubility and bioavailability—a critical factor in modern drug design.

The synthesis of 1-2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-ylethan-1-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its CAS No. 1250921-74-4, this compound is cataloged in chemical databases, facilitating its traceability for academic and industrial purposes.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Its potential applications extend to catalysis and functional materials, where its thiazole core could contribute to the development of novel polymers or coatings. The methyl and methoxyethyl groups further offer tunability for customizing physicochemical properties, making it a candidate for high-value specialty chemicals.

Frequently asked questions about CAS No. 1250921-74-4 include inquiries about its solubility, stability, and commercial availability. Researchers also explore its compatibility with cross-coupling reactions, a hot topic in synthetic chemistry. As the scientific community emphasizes structure-activity relationships (SAR), this compound’s modular design provides a platform for derivatization studies aimed at optimizing biological or material performance.

In summary, 1-2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-ylethan-1-one represents a promising scaffold in both life sciences and material engineering. Its thiazole-based architecture, combined with functional group diversity, positions it as a valuable asset for innovation in multiple domains. Ongoing research will likely uncover new applications, reinforcing its relevance in cutting-edge scientific endeavors.